Cas no 80213-12-3 (4-Piperidinol, 1-[(4-methylphenyl)sulfonyl]-)

• Product name: 4-Piperidinol, 1-[(4-methylphenyl)sulfonyl]-
• CAS No: 80213-12-3
• MF: C₁₂H₁₇NO₃S
• MW: 255.33328
• CID: 1803304
• PubChem ID: 14518091

4-Piperidinol, 1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 1-[(4-methylphenyl)sulfonyl]-
• Oprea1_443728
• 1-Tosylpiperidine-4-ol
• F97729
• 1-(4-METHYLBENZENESULFONYL)PIPERIDIN-4-OL
• 1-(4-methylphenyl)sulfonylpiperidin-4-ol
• DB-407857
• 80213-12-3
• 1-[(4-methylphenyl)sulfonyl]-4-piperidinol
• 1-Tosylpiperidin-4-ol
• AKOS009105438
• SCHEMBL4940237
• YZUGYBUVPMOLGT-UHFFFAOYSA-N

• Inchi： InChI=1S/C12H17NO3S/c1-10-2-4-12(5-3-10)17(15,16)13-8-6-11(14)7-9-13/h2-5,11,14H,6-9H2,1H3
• InChI Key： YZUGYBUVPMOLGT-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)O

Computed Properties

• Exact Mass: 255.09291458g/mol
• Monoisotopic Mass: 255.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų
• XLogP3: 1.3